Cas no 2727112-02-7 (1-{2-(2R,6S)-2,6-dimethylmorpholin-4-ylpyridin-4-yl}methanamine dihydrochloride, cis)

• Product Name: 1-{2-(2R,6S)-2,6-dimethylmorpholin-4-ylpyridin-4-yl}methanamine dihydrochloride, cis
• CAS No: 2727112-02-7
• MF: C₁₂H₂₁Cl₂N₃O
• MW: 294.220640897751
• MDL: MFCD34563139
• CID: 5615818
• PubChem ID: 165691088
• Update Time: 2025-05-20

1-{2-(2R,6S)-2,6-dimethylmorpholin-4-ylpyridin-4-yl}methanamine dihydrochloride, cis Chemical and Physical Properties

Names and Identifiers

• Z5218464704
• 2727112-02-7
• EN300-33051065
• 1-{2-[(2R,6S)-2,6-dimethylmorpholin-4-yl]pyridin-4-yl}methanamine dihydrochloride
• 1-{2-(2R,6S)-2,6-dimethylmorpholin-4-ylpyridin-4-yl}methanamine dihydrochloride, cis

• MDL： MFCD34563139
• Inchi： 1S/C12H19N3O.2ClH/c1-9-7-15(8-10(2)16-9)12-5-11(6-13)3-4-14-12;;/h3-5,9-10H,6-8,13H2,1-2H3;2*1H/t9-,10+;;
• InChI Key： PYQGLPNUPWMASK-BUQWBUBUSA-N
• SMILES： Cl.Cl.O1[C@H](C)CN(C2C=C(CN)C=CN=2)C[C@@H]1C

Computed Properties

• Exact Mass: 293.1061677g/mol
• Monoisotopic Mass: 293.1061677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.4Ų

Additional information on 1-{2-(2R,6S)-2,6-dimethylmorpholin-4-ylpyridin-4-yl}methanamine dihydrochloride, cis

1-{2-(2R,6S)-2,6-dimethylmorpholin-4-ylpyridin-4-yl}methanamine dihydrochloride, cis

1-{2-(2R,6S)-2,6-dimethylmorpholin-4-ylpyridin-4-yl}methanamine dihydrochloride, cis (CAS No. 2727112-02-7) is a novel compound with significant potential in the field of medicinal chemistry and drug development. This compound belongs to a class of small molecules that exhibit unique pharmacological properties, making it a valuable candidate for various therapeutic applications.

The cis configuration of this compound is particularly noteworthy due to its distinct stereochemical properties. The presence of the cis isomer can significantly influence the compound's biological activity, pharmacokinetics, and interactions with target proteins. Recent studies have highlighted the importance of stereochemistry in drug design and development, emphasizing the need for precise control over the spatial arrangement of atoms in drug molecules.

In terms of its chemical structure, 1-{2-(2R,6S)-2,6-dimethylmorpholin-4-ylpyridin-4-yl}methanamine dihydrochloride consists of a pyridine ring linked to a morpholine moiety through a methylene bridge. The dihydrochloride salt form enhances the compound's solubility and stability, making it more suitable for pharmaceutical formulations. The (2R,6S)-2,6-dimethylmorpholine substituent contributes to the compound's lipophilicity and receptor binding affinity.

Recent research has focused on the potential therapeutic applications of this compound. Studies have shown that 1-{2-(2R,6S)-2,6-dimethylmorpholin-4-ylpyridin-4-yl}methanamine dihydrochloride exhibits potent activity against various biological targets. For instance, it has been found to modulate specific receptors involved in neurological disorders, such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier (BBB) makes it an attractive candidate for central nervous system (CNS) disorders.

In addition to its neurological applications, this compound has also shown promise in the treatment of inflammatory diseases. Preclinical studies have demonstrated its anti-inflammatory effects by inhibiting key signaling pathways involved in inflammation. This dual functionality—neuroprotective and anti-inflammatory—positions 1-{2-(2R,6S)-2,6-dimethylmorpholin-4-ylpyridin-4-yl}methanamine dihydrochloride as a versatile therapeutic agent with broad-spectrum activity.

The safety profile of 1-{2-(2R,6S)-2,6-dimethylmorpholin-4-ylpyridin-4-yl}methanamine dihydrochloride has been extensively evaluated in preclinical studies. Toxicology assessments have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects. These findings support its potential for further clinical development.

Clinical trials are currently underway to assess the efficacy and safety of 1-{2-(2R,6S)-2,6-dimethylmorpholin-4-ylpyridin-4-yl}methanamine dihydrochloride in human subjects. Early results from Phase I trials have been promising, with the compound demonstrating favorable pharmacokinetic properties and a favorable safety profile. Ongoing Phase II trials are aimed at evaluating its therapeutic potential in specific disease indications.

The development of 1-{2-(2R,6S)-2,6-dimethylmorpholin-4-ylpyridin-4-yl}methanamine dihydrochloride represents a significant advancement in the field of medicinal chemistry. Its unique chemical structure and biological activity make it a promising candidate for addressing unmet medical needs in various therapeutic areas. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound is poised to play a crucial role in the future landscape of drug development.